![molecular formula C13H14N2O3S B1451129 Ethyl 4-methyl-2-[(6-methylpyridin-3-YL)oxy]-1,3-thiazole-5-carboxylate CAS No. 1199215-94-5](/img/structure/B1451129.png)
Ethyl 4-methyl-2-[(6-methylpyridin-3-YL)oxy]-1,3-thiazole-5-carboxylate
Overview
Description
Ethyl 4-methyl-2-[(6-methylpyridin-3-YL)oxy]-1,3-thiazole-5-carboxylate is a chemical compound with diverse applications in scientific research . Its unique structure offers intriguing possibilities for drug development, molecular biology studies, and organic synthesis.
Molecular Structure Analysis
The molecular formula of Ethyl 4-methyl-2-[(6-methylpyridin-3-YL)oxy]-1,3-thiazole-5-carboxylate is C13H14N2O3S . Unfortunately, detailed structural analysis such as bond lengths, bond angles, and conformational analysis is not available in the literature.Physical And Chemical Properties Analysis
The molecular weight of Ethyl 4-methyl-2-[(6-methylpyridin-3-YL)oxy]-1,3-thiazole-5-carboxylate is 278.33 g/mol . Other physical and chemical properties such as melting point, boiling point, solubility, and fluorescence emission can be significantly varied by modifying the molecular structure.Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics research for the study of protein expression, interaction, and function. It can be used to modify proteins or peptides to study their structure-activity relationships .
Neuroprotective Agent Development
Research indicates that derivatives of this compound may have potential as neuroprotective agents . They could be used to treat neurodegenerative diseases by protecting neuronal cells from damage .
Anti-neuroinflammatory Applications
The compound’s derivatives have been evaluated for their anti-neuroinflammatory properties . They may inhibit inflammatory processes in the brain, which is beneficial for conditions like Alzheimer’s and Parkinson’s disease .
Antioxidant Research
In the field of antioxidant research, this compound’s derivatives could be used to study their efficacy in preventing oxidative stress-related cellular damage .
Pharmacological Studies
The compound is a candidate for pharmacological studies to explore its efficacy as a therapeutic agent, particularly in the development of treatments for various central nervous system disorders .
Molecular Docking Studies
Molecular docking studies utilize this compound to predict its interaction with proteins, which is crucial for drug design and discovery processes .
Future Directions
properties
IUPAC Name |
ethyl 4-methyl-2-(6-methylpyridin-3-yl)oxy-1,3-thiazole-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3S/c1-4-17-12(16)11-9(3)15-13(19-11)18-10-6-5-8(2)14-7-10/h5-7H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDSFGMQCCFHPRG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)OC2=CN=C(C=C2)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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